molecular formula C12H15N3O3 B6118602 carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1)

carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1)

Cat. No.: B6118602
M. Wt: 249.27 g/mol
InChI Key: PDIFIQAJGOLWEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1), also known as CPZ, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of pyrazoline and has been shown to have various biochemical and physiological effects. In

Scientific Research Applications

Carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit the activity of carbonic anhydrase enzymes. These enzymes play a crucial role in the regulation of acid-base balance in the body and are involved in various physiological processes. carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) has been shown to have a high affinity for carbonic anhydrase II, making it a potential candidate for the development of carbonic anhydrase inhibitors.

Mechanism of Action

The mechanism of action of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) involves its ability to bind to the active site of carbonic anhydrase II. This binding inhibits the enzyme's ability to catalyze the conversion of carbon dioxide and water into carbonic acid. As a result, the pH of the surrounding environment is altered, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase II activity can lead to a decrease in the production of bicarbonate ions, which are important for maintaining pH balance in the body. This can lead to a decrease in the production of gastric acid, making carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) a potential candidate for the treatment of acid-related disorders such as peptic ulcers.

Advantages and Limitations for Lab Experiments

One of the main advantages of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) is its high affinity for carbonic anhydrase II. This makes it a potential candidate for the development of carbonic anhydrase inhibitors. However, one of the limitations of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) is its potential toxicity. Studies have shown that high doses of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) can lead to liver damage and other adverse effects.

Future Directions

There are several future directions for the study of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1). One area of interest is its potential use in the treatment of acid-related disorders such as peptic ulcers. Another area of interest is its potential use as a carbonic anhydrase inhibitor for the treatment of glaucoma. Additionally, further studies are needed to determine the optimal dosage and potential side effects of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1).
Conclusion
In conclusion, carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) is a chemical compound that has been widely studied for its potential applications in scientific research. Its ability to inhibit the activity of carbonic anhydrase II makes it a potential candidate for the development of carbonic anhydrase inhibitors. However, further studies are needed to determine its optimal dosage and potential side effects.

Synthesis Methods

The synthesis of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) can be achieved through a reaction between 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one and hydroxylamine hydrochloride. This reaction takes place in the presence of sodium acetate and acetic acid. The resulting compound is then further purified through recrystallization using ethanol.

Properties

IUPAC Name

carbonic acid;1,5-dimethyl-2-phenylpyrazol-3-imine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3.CH2O3/c1-9-8-11(12)14(13(9)2)10-6-4-3-5-7-10;2-1(3)4/h3-8,12H,1-2H3;(H2,2,3,4)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDIFIQAJGOLWEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=N)N(N1C)C2=CC=CC=C2.C(=O)(O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.